Cas no 2229124-83-6 (4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic acid)

• Product Name: 4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic acid
• CAS No: 2229124-83-6
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 6283856
• PubChem ID: 165842412
• Update Time: 2025-05-23

4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic acid
• EN300-1862970
• 2229124-83-6

• Inchi： 1S/C15H16N2O3/c18-14(19)15(6-8-20-9-7-15)12-10-16-17(11-12)13-4-2-1-3-5-13/h1-5,10-11H,6-9H2,(H,18,19)
• InChI Key： WGISAEMJBUYDPC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=NN(C3C=CC=CC=3)C=2)CC1

Computed Properties

• Exact Mass: 272.11609238g/mol
• Monoisotopic Mass: 272.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic acid

Exploring the Potential of 4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic Acid in Modern Research and Applications

4-(1-phenyl-1H-pyrazol-4-yl)oxane-4-carboxylic acid, also known by its CAS number CAS No. 2229124836, is a compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyrazole ring fused with a phenyl group and an oxane carboxylic acid moiety, exhibits a range of intriguing properties that make it a subject of extensive research.

The synthesis of 4-(1-phenyl-1H-pyrazol-4-yl)oxane derivatives has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more viable for large-scale production and application. Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with bioactive molecules.

In the realm of pharmacology, oxane carboxylic acid derivatives like this compound have shown promise as scaffolds for developing new drug candidates. The pyrazole ring, a key structural element, contributes to the compound's ability to interact with biological targets such as enzymes and receptors. For instance, research published in 2023 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are implicated in various pathological conditions including cancer and inflammatory diseases.

The application of CAS No. 2229124836 extends beyond pharmacology into materials science. Its ability to form self-assembled monolayers (SAMs) has been explored for use in creating advanced coatings with tailored properties such as hydrophobicity and biocompatibility. These coatings have potential applications in medical devices and sensors, where surface properties play a critical role in performance and durability.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties of pyrazole-based compounds. Quantum mechanical simulations have revealed that the conjugation between the pyrazole ring and the oxane carboxylic acid group significantly influences the compound's electronic behavior. This understanding has paved the way for its use in organic electronics, particularly in designing materials for flexible displays and photovoltaic devices.

In conclusion, 4-(1-phenyl-1H-pyrazol-4-yloxane)carboxylic acid stands at the intersection of multiple scientific disciplines, offering a versatile platform for innovation. Its unique structure, combined with cutting-edge research findings, positions it as a valuable asset in both academic exploration and industrial applications. As research continues to uncover new facets of this compound's potential, its role in shaping future technologies and therapeutic solutions is likely to expand further.